
Dazomet Application Notes and Protocols for
Controlling Soil-Borne Pathogens

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dazomet

Cat. No.: B121842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Dazomet, a granular soil

fumigant, for the control of a broad spectrum of soil-borne pathogens. The information is

intended to guide researchers in designing and executing experiments to evaluate the efficacy

and optimize the use of Dazomet.

Dazomet acts as a soil sterilant upon contact with moist soil, releasing methyl isothiocyanate

(MITC) gas, which is the primary active agent against fungi, nematodes, bacteria, and

germinating weeds.[1][2][3][4] Its efficacy is influenced by several factors including soil type,

moisture, temperature, and application method.[2][5][6]

Mode of Action
Dazomet is a chemical precursor to the active fumigant, methyl isothiocyanate (MITC). In the

presence of soil moisture, Dazomet undergoes hydrolysis, breaking down to release MITC gas.

[2][3][4] This gas then diffuses through the soil pores, exerting its biocidal activity on a wide

range of soil-borne organisms.[2][3]
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Caption: Dazomet's mode of action in moist soil.

Quantitative Data on Application Rates
The following tables summarize reported application rates of Dazomet for the control of various

soil-borne pathogens under different conditions.

Table 1: General Application Rates for Pathogen Groups
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Target Pathogen
Group

Application Rate
(kg a.i./ha)

Application Rate
(g/m²)

Soil Conditions &
Notes

Soil Fungi (e.g.,

Fusarium, Pythium,

Rhizoctonia,

Verticillium)

400 - 600 40 - 60 Glasshouse soils.[1]

General Soil

Sterilization (Fungi,

Nematodes, Weeds)

300 - 450 30 - 45 Applied to bare soil.[2]

Nematodes (Root-

knot)
- 30 - 45

Applied after infected

crop harvest when

roots begin to rot.[2]

Table 2: Specific Application Rates from Research Studies
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Target Pathogen /
Crop

Low Rate ( kg/ha ) High Rate ( kg/ha ) Efficacy & Notes

Pythium and Fusarium

spp. in Pine Seedlings
280 - 325 493 - 560

Generally reduced the

percentage of roots

with these pathogens

compared to controls.

[5]

Chrysanthemum

Rotavirus and Wilt

Disease

274.5 -
Prevented disease

occurrence.[7][8]

Phelipanche mutelii

(Branched

Broomrape)

112.8 338.4

Less than 10% of

seeds remained viable

at soil moisture of

0.05 to 0.15 g/g.[9]

Meloidogyne spp. in

Tomato

250 (in combination

with 1,3-D)
500 (alone)

The combination

treatment effectively

decreased nematode

populations by over

94%.[10]

Clubroot

(Plasmodiophora

brassicae) in Canola

400 800

High rates showed

phytotoxicity if the

interval between

treatment and seeding

was inadequate.[11]

Experimental Protocols
The following protocols are generalized from various research studies and should be adapted

for specific experimental needs.

Pre-Application Soil Preparation
Site Preparation: The treatment area should be cleared of all plant debris. For nematode

control, it is recommended to wait 2-3 weeks after harvesting the infected crop to allow for
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the initial decay of galled roots.[2]

Soil Tillage: Cultivate the soil to a fine tilth, free of large clods, to a depth of at least 30 cm.

This ensures uniform distribution and movement of the fumigant.[2]

Soil Moisture Adjustment: For optimal efficacy, the soil moisture should be maintained at 60-

70% of its water-holding capacity for 8-14 days before and 4-12 days after Dazomet
application.[2] This ensures pathogens are in a sensitive state.

Soil Temperature: Apply Dazomet when the soil temperature is between 12-22°C.[2]

Temperatures above 25°C can lead to rapid release of MITC, potentially reducing

effectiveness.[2]

Avoid Organic Matter: Do not apply farmyard manure, peat, or other organic fertilizers

immediately before, during, or after Dazomet application as high humus content can adsorb

the active ingredient, necessitating higher application rates.[2]

Dazomet Application and Incorporation
Application: Uniformly spread the Dazomet granules over the soil surface using a calibrated

granule spreader.[2][5]

Incorporation: Immediately after application, incorporate the granules into the soil to a depth

of at least 20 cm. For controlling wilt diseases caused by fungi like Fusarium and Verticillium,

a depth of 30 cm is recommended.[2] This can be achieved using a rototiller or a spading

machine.[5]

Soil Sealing and Fumigation Period
Sealing: To prevent the escape of MITC gas and maintain soil moisture, the soil surface

should be compacted with a roller and then irrigated.[2] Covering the treated area with

polyethylene sheeting is also recommended to enhance fumigant retention.[2]

Fumigation Duration: Maintain the soil seal for a period of 4-12 days.[2] The waiting period

between treatment and planting can range from 2 to 4 weeks, depending on soil temperature

and sealing method.[2]
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Post-Fumigation Aeration and Safety Test
Aeration: After the fumigation period, remove the plastic sheeting (if used) and aerate the soil

by cultivation to release any residual fumigant.

Safety Test (Cress Test): Before planting, it is crucial to ensure that the soil is free of

phytotoxic residues. A simple bioassay using cress seeds can be performed:

Collect soil samples from the treated area.

Place the soil in a sealed jar with moist cress seeds.

If the seeds fail to germinate, the soil requires further aeration.

Experimental Workflow Diagram
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Dazomet Application and Efficacy Testing Protocol

1. Soil Preparation
- Tillage (30 cm depth)

- Moisture (60-70% WHC)
- Temperature (12-22°C)

2. Dazomet Application
- Uniform spreading of granules

3. Incorporation
- Rototiller or Spading Machine

- Depth (20-30 cm)

4. Soil Sealing
- Rolling and Irrigation

- Polyethylene Tarp

5. Fumigation Period
(2-4 weeks)

6. Aeration
- Tarp removal
- Cultivation

7. Safety Bioassay
(Cress Test)

 If Phytotoxic

8. Planting/Sowing

 If Safe

9. Efficacy Assessment
- Pathogen population density
- Disease incidence/severity
- Plant growth parameters

Click to download full resolution via product page

Caption: A generalized workflow for Dazomet application.
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Safety Precautions
Dazomet and its breakdown product, MITC, are toxic and irritating to the eyes, skin, and

respiratory system.[2][12] Always refer to the manufacturer's safety data sheet (SDS) for

specific handling and personal protective equipment (PPE) requirements.[12][13][14][15][16]

[17] Handle Dazomet in a well-ventilated area and wear appropriate PPE, including gloves,

protective clothing, and respiratory protection.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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